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Compound of Interest

Compound Name: DYRKs-IN-2

Cat. No.: B12422524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DYRKs-IN-2 is a potent inhibitor of Dual-specificity tyrosine-phosphorylation-regulated kinases

(DYRKs), with IC50 values of 12.8 nM and 30.6 nM for DYRK1A and DYRK1B, respectively[1]

[2]. As members of the CMGC group of kinases, DYRKs are involved in a multitude of cellular

processes, including cell cycle regulation, differentiation, and apoptosis[3][4][5][6].

Dysregulation of DYRK activity has been implicated in various diseases, making inhibitors like

DYRKs-IN-2 valuable tools for research and potential therapeutic development[3][5].

These application notes provide a detailed protocol for the preparation of DYRKs-IN-2 stock

solutions to ensure accurate and reproducible experimental results.

Quantitative Data Summary
A summary of the key quantitative data for DYRKs-IN-2 is presented in the table below for easy

reference.
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Property Value Reference

Molecular Weight 632.16 g/mol [1]

Formula C32H38ClN9O3 [1]

CAS Number 1386980-04-6 [1]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1][7]

Storage (Powder) -20°C for up to 3 years [1][8]

Storage (In Solvent) -80°C for up to 1 year [1]

Experimental Protocols
Materials

DYRKs-IN-2 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated precision balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Protocol for Preparing a 10 mM DYRKs-IN-2 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of DYRKs-IN-2 in DMSO.

Pre-handling of DYRKs-IN-2 Powder: Before opening, centrifuge the vial containing the

DYRKs-IN-2 powder at a low speed (e.g., 1000 x g) for a few minutes. This will ensure that
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any powder that may have adhered to the cap or walls of the vial is collected at the bottom[8]

[9].

Calculating the Required Mass: To prepare a desired volume of a 10 mM stock solution, use

the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x 632.16 g/mol / 1000

Example Calculation for 1 mL of 10 mM stock solution: Mass (mg) = 1 mL x 10 mmol/L x

632.16 g/mol x (1 L / 1000 mL) x (1000 mg / 1 g) = 6.32 mg

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated precision balance.

Carefully weigh out the calculated mass of DYRKs-IN-2 powder and place it into the tared

microcentrifuge tube.

Dissolving the Compound:

Add the appropriate volume of fresh, anhydrous DMSO to the microcentrifuge tube

containing the DYRKs-IN-2 powder. It is recommended to use a fresh stock of DMSO to

avoid introducing moisture, which can affect compound stability[7].

Vortex the solution thoroughly for several minutes to ensure the compound is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) or brief sonication can be

used to aid dissolution if necessary. Visually inspect the solution to ensure there are no

visible particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes[9].

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.
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Store the aliquots at -80°C for long-term storage (up to 1 year)[1].

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be further diluted in the appropriate cell

culture medium to the final working concentration. It is crucial to ensure that the final

concentration of DMSO in the culture medium is kept low, typically below 0.5%, to avoid

solvent-induced cytotoxicity[8][9].
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Workflow for DYRKs-IN-2 Stock Solution Preparation

Preparation

Dissolution

Storage

Start: Obtain DYRKs-IN-2 Powder

Centrifuge vial to collect powder at the bottom

Calculate required mass for desired concentration and volume

Weigh the calculated mass of DYRKs-IN-2

Add appropriate volume of anhydrous DMSO

Vortex thoroughly to dissolve
(Optional: gentle warming/sonication)

Visually confirm complete dissolution

Aliquot into single-use volumes

Label aliquots clearly

Store at -80°C for long-term stability

End: Ready for use in experiments
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Mechanism of Action: DYRKs-IN-2

DYRKs-IN-2

DYRK1A DYRK1B

Downstream Substrates

Cellular Processes
(e.g., Cell Cycle, Apoptosis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12422524#how-to-prepare-dyrks-in-2-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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